Cas no 90327-13-2 (Benzoic acid, 2-methyl-, 2-ethoxyethyl ester)

• Product Name: Benzoic acid, 2-methyl-, 2-ethoxyethyl ester
• CAS No: 90327-13-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 789352
• PubChem ID: 23396138
• Update Time: 2025-04-19

Benzoic acid, 2-methyl-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-, 2-ethoxyethyl ester
• 2-ethoxyethyl 2-methylbenzoate
• 90327-13-2
• 2-Methylbenzoic acid, 2-ethoxyethyl ester
• AKOS017088278
• HOUVPNDQGSDLHB-UHFFFAOYSA-N
• DTXSID90633588

• Inchi： 1S/C12H16O3/c1-3-14-8-9-15-12(13)11-7-5-4-6-10(11)2/h4-7H,3,8-9H2,1-2H3
• InChI Key： HOUVPNDQGSDLHB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C)=O)CCOCC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų